Cas no 2243512-36-7 (N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride)

• Product Name: N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride
• CAS No: 2243512-36-7
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 6047737
• PubChem ID: 137971781
• Update Time: 2025-10-28

N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-hydroxypyridin-3-yl)piperidine-4-carboxamide hydrochloride
• N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride
• 2243512-36-7
• EN300-6482311
• Z3307237670

• Inchi： 1S/C11H15N3O2.ClH/c15-10-2-1-9(7-13-10)14-11(16)8-3-5-12-6-4-8;/h1-2,7-8,12H,3-6H2,(H,13,15)(H,14,16);1H
• InChI Key： AFAMHWNSJUSEBR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NC1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride

Introduction to N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride (CAS No. 2243512-36-7)

N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride, with the CAS number 2243512-36-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The combination of a piperidine ring and a pyridine derivative suggests a versatile scaffold that could be modified for various therapeutic purposes.

The chemical structure of N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride features a piperidine moiety linked to a pyridine ring, which is further substituted with an amide group. This configuration provides multiple sites for chemical modification, making it a valuable candidate for medicinal chemistry research. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both laboratory and clinical settings.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The structural features of N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride make it a promising candidate for investigating potential treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Studies have shown that piperidine derivatives can interact with specific receptors in the brain, potentially leading to the development of new therapeutic agents.

One of the key areas of research involving N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride is its interaction with enzymes and receptors involved in neurotransmitter pathways. The compound's ability to modulate these pathways could lead to the development of drugs that enhance cognitive function or reduce inflammation associated with neurological diseases. Additionally, its structural similarity to known bioactive molecules suggests that it may have off-target effects that could be exploited for therapeutic benefit.

The synthesis of N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These methods are critical in pharmaceutical research, where the quality of the starting material directly impacts the efficacy and safety of the final drug product.

Recent advancements in computational chemistry have also played a significant role in the study of N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride. Molecular modeling techniques have been used to predict how the compound interacts with biological targets at the molecular level. This approach has allowed researchers to design more effective derivatives by identifying key binding sites and optimizing interactions with target enzymes and receptors.

In clinical trials, N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride has shown promise in preclinical studies, demonstrating potential benefits in treating various neurological conditions. While further research is needed to fully understand its therapeutic profile, these initial findings suggest that it could be a valuable addition to the pharmacopeia for neurological disorders. The compound's unique structure and biological activity make it an attractive candidate for further clinical investigation.

The future of N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride in pharmaceutical research looks promising. Ongoing studies are exploring its potential applications in treating not only neurological disorders but also other conditions such as cancer and inflammatory diseases. The ability to modify its structure allows researchers to tailor its properties for specific therapeutic needs, making it a versatile tool in drug development.

In conclusion, N-(6-Oxo-1H-pyridin-3-yl)piperidine-4-carboxamide;hydrochloride